Cas no 2229446-21-1 (2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine
• CAS No: 2229446-21-1
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 6291214
• PubChem ID: 165798352
• Update Time: 2025-05-20

2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine
• 2229446-21-1
• EN300-1938803
• 2-[1-(3-bromo-2,4-dimethylphenyl)cyclopropyl]propan-2-amine

• Inchi： 1S/C14H20BrN/c1-9-5-6-11(10(2)12(9)15)14(7-8-14)13(3,4)16/h5-6H,7-8,16H2,1-4H3
• InChI Key： ZPDAUZRBTCJTJP-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 281.07791g/mol
• Monoisotopic Mass: 281.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine

Introduction to 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine (CAS No. 2229446-21-1)

2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine, with the CAS number 2229446-21-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted cyclopropylamines and has been extensively studied for its potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a brominated aryl group and a cyclopropyl ring, contribute to its distinct chemical and biological properties.

The chemical structure of 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine is characterized by a cyclopropyl ring attached to a propylamine moiety, with a 3-bromo-2,4-dimethylphenyl substituent. This arrangement imparts specific conformational flexibility and electronic properties that are crucial for its biological activity. The bromine atom in the aryl group can influence the compound's reactivity and stability, making it an interesting candidate for various medicinal applications.

Recent studies have highlighted the potential of 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases. The compound's ability to selectively bind to these enzymes suggests its potential as a lead molecule for developing new therapeutic agents.

In addition to its enzymatic activity, 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively reduce inflammation in vitro and in animal models. This property is attributed to its ability to inhibit key inflammatory mediators, such as cytokines and chemokines. These findings open up new avenues for exploring the compound's potential in treating inflammatory conditions.

The pharmacokinetic profile of 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine has also been studied in detail. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a drug candidate. The compound's high bioavailability and low toxicity make it an attractive option for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

The synthesis of 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine involves several well-defined steps that ensure high purity and yield. The process typically starts with the formation of the cyclopropyl ring through a ring-closing metathesis reaction, followed by functionalization of the aryl group with bromine and methyl substituents. The final step involves coupling the cyclopropyl intermediate with a propylamine derivative to form the target molecule.

In conclusion, 2-1-(3-bromo-2,4-dimethylphenyl)cyclopropylpropan-2-amine (CAS No. 2229446-21-1) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating neurodegenerative diseases and inflammatory conditions make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential.